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Compound of Interest

Compound Name:
2,2'-Bis(hydroxyphenyl)methane-

d4

Cat. No.: B15556488

Get Quote

In the scientific pursuit of accuracy and reliability, particularly in the analysis of endocrine-

disrupting compounds like bisphenols, the use of Certified Reference Materials (CRMs) is

paramount. This guide provides a comprehensive comparison of commercially available CRMs

for various bisphenols, offering researchers, scientists, and drug development professionals a

valuable resource for selecting the most appropriate standards for their analytical needs. The

information presented herein is compiled from publicly available data from leading CRM

producers and relevant scientific literature.

Comparison of Bisphenol Certified Reference
Materials
The selection of a suitable CRM is critical for ensuring the traceability and comparability of

analytical results. The following tables summarize the key characteristics of several

commercially available bisphenol CRMs.

Table 1: Certified Reference Materials for Bisphenol A (BPA)
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Producer
Product
Code/Name

Format

Certified
Value
(Purity or
Concentrati
on)

Expanded
Uncertainty
(k=2)

Analytical
Method(s)
Used for
Certificatio
n

Sigma-

Aldrich

(TraceCERT

®)

42088 Neat

Mass

Fraction:

99.9%

0.2%
Quantitative

NMR (qNMR)

National

Research

Council

Canada

(NRC)

BPAN-1 Neat (30 mg)

Mass

Fraction of

BPA

Value

specified on

Certificate of

Analysis[1]

Information

on Certificate

of Analysis[1]

AccuStandar

d
BPA-A-N Neat (50 mg) Not Specified Not Specified

17034 Class

Certified

Reference

Material[1]

AccuStandar

d
M-1626-01S

1000 µg/mL

in Methanol
1000 µg/mL Not Specified

17034 Class

Certified

Reference

Material[2]

CPAChem P874440
1000 µg/mL

in Methanol
1000 µg/mL

Value

specified on

Certificate of

Analysis

ISO 17034,

ISO/IEC

17025, ISO

9001

Certified[3]

Table 2: Certified Reference Materials for Other Bisphenols
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Bisphenol Producer
Product
Code/Name

Format

Certified
Value
(Purity or
Concentrati
on)

Expanded
Uncertainty
(k=2)

Bisphenol S

(BPS)

Dr.

Ehrenstorfer

(LGC)

DRE-

C10655940

Neat (100

mg)

Value

specified on

Certificate of

Analysis

Value

specified on

Certificate of

Analysis

Bisphenol F

(BPF)

Dr.

Ehrenstorfer

(LGC)

DRE-

C10655800
Neat

Value

specified on

Certificate of

Analysis

Value

specified on

Certificate of

Analysis

Bisphenol AF

(BPAF)

AccuStandar

d
BPA-AF-S

10 mg/mL in

Methanol
10 mg/mL Not Specified

Bisphenol B

(BPB)

AccuStandar

d
BPA-B-S

10 mg/mL in

Methanol
10 mg/mL Not Specified

Bisphenol AP

(BPAP)

Dr.

Ehrenstorfer

(LGC)

DRE-

C10655640

Neat (100

mg)

Value

specified on

Certificate of

Analysis

Value

specified on

Certificate of

Analysis

Table 3: Mixed Bisphenol Certified Reference Material

Producer
Product
Code

Analytes Format
Certified
Value
(µg/mL)

Expanded
Uncertainty
(k=2, %)

NIM GBW08758

Bisphenol A,

Bisphenol F,

Bisphenol S

Methanol

Solution

100.0 (for

each)

1.6 (BPA),

2.2 (BPF),

2.2 (BPS)[4]

Experimental Protocols for CRM Development
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The development and certification of CRMs follow rigorous and internationally recognized

protocols, primarily outlined in ISO 17034 and ISO Guide 35.[5][6] These protocols ensure the

material's homogeneity, stability, and the metrological traceability of its certified value.

Characterization and Purity Assessment
The certified value of a pure substance CRM is typically its purity, determined using a mass

balance approach or a direct method like quantitative NMR (qNMR).

Mass Balance Method: This approach involves the summation of all identified impurities and

subtracting this total from 100%. The purity (P) is calculated as:

P = (100 - ΣImpurities) %

Impurities are quantified using various analytical techniques:

Organic Impurities: High-Performance Liquid Chromatography (HPLC) with a universal

detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS), and Gas

Chromatography (GC) with a Flame Ionization Detector (FID) or MS.

Water Content: Karl Fischer titration is the most common method.[4]

Volatile Organic Compounds: Headspace GC is often employed.[4]

Inorganic Impurities: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic

Absorption Spectrometry (AAS) are used to determine the content of inorganic

contaminants.[4]

Quantitative NMR (qNMR) Method: qNMR is a primary ratio method that allows for the direct

determination of a compound's purity without the need for a specific reference standard of the

same compound. The purity is determined by comparing the integral of a specific signal from

the analyte with the integral of a signal from a certified internal standard of known purity.

Diagram: Workflow for CRM Characterization using Mass Balance
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Caption: Workflow for CRM purity assessment using the mass balance method.

Homogeneity Study
A homogeneity study is crucial to ensure that the property value is uniform across all units of

the CRM batch.[7][8] This is typically assessed by analyzing a representative number of units,

selected randomly from the batch.

Protocol for Homogeneity Testing using HPLC:

Sampling: Randomly select a statistically relevant number of units from the CRM batch (e.g.,

10-15 units).

Sample Preparation: From each selected unit, prepare at least two independent sub-

samples.
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Analysis: Analyze the sub-samples under repeatability conditions using a validated and high-

precision analytical method, such as HPLC.

Statistical Analysis: The data is evaluated using analysis of variance (ANOVA) to determine

the between-unit and within-unit variation. The between-unit standard deviation is a

component of the overall uncertainty of the certified value.

Diagram: Logic for Homogeneity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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